Cas no 6141-14-6 (2-Chloro-4-methylquinazoline)

2-Chloro-4-methylquinazoline is a versatile heterocyclic compound characterized by a quinazoline core substituted with a chloro group at the 2-position and a methyl group at the 4-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient quinazoline scaffold facilitates nucleophilic substitution reactions, enabling the introduction of diverse substituents. The compound's stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. It is particularly useful in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its ability to serve as a key building block in medicinal chemistry.
2-Chloro-4-methylquinazoline structure
2-Chloro-4-methylquinazoline structure
Product Name:2-Chloro-4-methylquinazoline
CAS No:6141-14-6
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD09998826
CID:860086
PubChem ID:15269580
Update Time:2025-06-07

2-Chloro-4-methylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-methylquinazoline
    • 2‐CHLORO‐4‐METHYLQUINAZOLINE
    • 2-Chlor-4-methyl-chinazolin
    • 2-chloro-4-methyl-quinazoline
    • Quinazoline,2-chloro-4-methyl
    • IBWHRWJEIRPDJQ-UHFFFAOYSA-N
    • 9206AB
    • RP23992
    • ST24040341
    • EN300-261876
    • ZB0100
    • J-508768
    • DTXCID40521522
    • Y10444
    • DS-12087
    • Z381381764
    • Quinazoline, 2-chloro-4-methyl-
    • AKOS006222466
    • CS-W006495
    • DTXSID20570750
    • 6141-14-6
    • SY108579
    • MFCD09998826
    • SCHEMBL4681829
    • MDL: MFCD09998826
    • Inchi: 1S/C9H7ClN2/c1-6-7-4-2-3-5-8(7)12-9(10)11-6/h2-5H,1H3
    • InChI Key: IBWHRWJEIRPDJQ-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 178.03000
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.292
  • Boiling Point: 262.8°C at 760 mmHg
  • Flash Point: 138.2°C
  • Refractive Index: 1.643
  • PSA: 25.78000
  • LogP: 2.59160

2-Chloro-4-methylquinazoline Security Information

2-Chloro-4-methylquinazoline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-4-methylquinazoline Pricemore >>

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